Cas no 1861058-76-5 (3-(Ethylsulfanyl)-2,2-dimethylpropan-1-amine)
3-(Ethylsulfanyl)-2,2-dimethylpropan-1-amine is a sulfur-containing amine compound characterized by its unique molecular structure, featuring an ethylthio group and a tertiary carbon center. This configuration imparts stability and reactivity, making it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of the ethylsulfanyl moiety enhances its potential as a building block for sulfur-functionalized derivatives, while the sterically hindered amine group contributes to selective reactivity. Its well-defined structure ensures consistent performance in applications requiring precise molecular control. The compound is typically handled under controlled conditions due to its amine functionality, ensuring optimal stability and purity for industrial use.
1861058-76-5 structure
Product Name:3-(Ethylsulfanyl)-2,2-dimethylpropan-1-amine
CAS No:1861058-76-5
MF:C7H17NS
MW:147.281580686569
CID:6026720
PubChem ID:117032798
Update Time:2025-10-19
3-(Ethylsulfanyl)-2,2-dimethylpropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- EN300-1842931
- 3-(ethylsulfanyl)-2,2-dimethylpropan-1-amine
- SCHEMBL24688775
- 1861058-76-5
- 3-(Ethylsulfanyl)-2,2-dimethylpropan-1-amine
-
- Inchi： 1S/C7H17NS/c1-4-9-6-7(2,3)5-8/h4-6,8H2,1-3H3
- InChI Key： LXWKYPOLWWBROO-UHFFFAOYSA-N
- SMILES： S(CC)CC(C)(C)CN
Computed Properties
- Exact Mass: 147.10817072g/mol
- Monoisotopic Mass: 147.10817072g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 71.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 51.3Ų
3-(Ethylsulfanyl)-2,2-dimethylpropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1842931-0.05g |
3-(ethylsulfanyl)-2,2-dimethylpropan-1-amine |
1861058-76-5 | 0.05g |
$732.0 | 2023-09-19 | ||
| Enamine | EN300-1842931-0.1g |
3-(ethylsulfanyl)-2,2-dimethylpropan-1-amine |
1861058-76-5 | 0.1g |
$767.0 | 2023-09-19 | ||
| Enamine | EN300-1842931-0.25g |
3-(ethylsulfanyl)-2,2-dimethylpropan-1-amine |
1861058-76-5 | 0.25g |
$801.0 | 2023-09-19 | ||
| Enamine | EN300-1842931-0.5g |
3-(ethylsulfanyl)-2,2-dimethylpropan-1-amine |
1861058-76-5 | 0.5g |
$836.0 | 2023-09-19 | ||
| Enamine | EN300-1842931-1.0g |
3-(ethylsulfanyl)-2,2-dimethylpropan-1-amine |
1861058-76-5 | 1g |
$871.0 | 2023-06-01 | ||
| Enamine | EN300-1842931-2.5g |
3-(ethylsulfanyl)-2,2-dimethylpropan-1-amine |
1861058-76-5 | 2.5g |
$1707.0 | 2023-09-19 | ||
| Enamine | EN300-1842931-5.0g |
3-(ethylsulfanyl)-2,2-dimethylpropan-1-amine |
1861058-76-5 | 5g |
$2525.0 | 2023-06-01 | ||
| Enamine | EN300-1842931-10.0g |
3-(ethylsulfanyl)-2,2-dimethylpropan-1-amine |
1861058-76-5 | 10g |
$3746.0 | 2023-06-01 | ||
| Enamine | EN300-1842931-1g |
3-(ethylsulfanyl)-2,2-dimethylpropan-1-amine |
1861058-76-5 | 1g |
$871.0 | 2023-09-19 | ||
| Enamine | EN300-1842931-5g |
3-(ethylsulfanyl)-2,2-dimethylpropan-1-amine |
1861058-76-5 | 5g |
$2525.0 | 2023-09-19 |
3-(Ethylsulfanyl)-2,2-dimethylpropan-1-amine Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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